Cas no 71398-14-6 (Antibiotic BBK 311)

• Product Name: Antibiotic BBK 311
• CAS No: 71398-14-6
• MF: C₂₃H₄₅N₅O₁₂
• MW: 583.629707098007
• CID: 570289
• Update Time: 2023-08-02

Antibiotic BBK 311 Chemical and Physical Properties

Names and Identifiers

• 4'-deoxy-6'-N-methylamikacin
• 4)]-N1-[(2S)-4-amino-2-hydroxy-1-oxobutyl]-2-deoxy-(9CI)
• Antibiotic BBK 311
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(4,6-dideoxy-6-(methylamino)-alpha-D-xylo-hexopyranosyl-(1-4)-N(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
• 4-Amino-N-(5-amino-2-[(3-amino-3-deoxyhexopyranosyl)oxy]-4-{[4,6-dideoxy-6-(methylamino)hexopyranosyl]oxy}-3-hydroxycyclohexyl)-2-hydroxybutanimidic acid

• Inchi： 1S/C23H45N5O12/c1-27-6-8-4-12(31)15(32)22(37-8)39-19-9(25)5-10(28-21(36)11(30)2-3-24)20(18(19)35)40-23-17(34)14(26)16(33)13(7-29)38-23/h8-20,22-23,27,29-35H,2-7,24-26H2,1H3,(H,28,36)/t8-,9-,10+,11-,12-,13+,14-,15+,16+,17+,18-,19+,20-,22+,23+/m0/s1
• InChI Key： NFQSTZWJVAZQFI-CEDZBATRSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NC([C@H](CCN)O)=O)N)O[C@@H]1[C@@H]([C@H](C[C@@H](CNC)O1)O)O)O

Computed Properties

• Exact Mass: 583.306472
• Monoisotopic Mass: 583.306472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 298

Experimental Properties

• Density: 1.51
• Boiling Point: 941.4°C at 760 mmHg
• Flash Point: 523.1°C
• Refractive Index: 1.634